2-(Decylthio)ethanamine hydrochloride

Specification

• CAS No.: 36362-09-1
• Molecular Formula: C12H28ClNS
• Molecular Weight: 253.88 g/mol
• IUPAC Name: 2-decylsulfanylethanamine;hydrochloride
• Standard InChI: InChI=1S/C12H27NS.ClH/c1-2-3-4-5-6-7-8-9-11-14-12-10-13;/h2-13H2,1H3;1H
• Standard InChI Key: CMOVAZNLWXAJIL-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCSCCN.Cl
• Canonical SMILES: CCCCCCCCCCSCCN.Cl

Introduction

Chemical Properties and Structure

2-(Decylthio)ethanamine hydrochloride (CAS No. 36362-09-1) is a thioether derivative of ethanamine featuring a decylthio group attached to an ethanamine backbone. It is characterized by a strong odor and appears as a white solid.

Physical and Chemical Properties

The compound has the following key properties:

Property	Value
CAS Number	36362-09-1
Molecular Formula	C12H28ClNS
Molecular Weight	253.87 g/mol
IUPAC Name	2-Decylsulfanylethanamine hydrochloride
Synonyms	2-(Decylthio)ethylamine hydrochloride, 2-(decylthio)ethylammonium chloride, Ethanamine, 2-(decylthio)-, hydrochloride
Physical State	Solid
Flash Point	139.8°C
Boiling Point	307.5°C at 760 mmHg
Vapor Pressure	0.00072 mmHg at 25°C
Enthalpy of Vaporization	54.81 kJ/mol

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Structural Identifiers

Identifier	Value
SMILES	CCCCCCCCCCSCCN.Cl
InChI	InChI=1S/C12H27NS.ClH/c1-2-3-4-5-6-7-8-9-11-14-12-10-13;/h2-13H2,1H3;1H
InChIKey	CMOVAZNLWXAJIL-UHFFFAOYSA-N
FDA UNII	5330TSQ9UP
EPA Substance Registry System	2-(Decylthio)ethanamine hydrochloride (36362-09-1)
Stereochemistry	ACHIRAL

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Synthesis Methods

The preparation of 2-(Decylthio)ethanamine hydrochloride involves several key reaction steps. A patented method describes the process as follows:

Synthesis Process

The synthesis generally involves:

• Reaction of a decylthioethyl derivative with 2-ethyl-2-oxazoline

• Hydrolysis with hydrochloric acid

• Neutralization step

In a specific process described in patent literature:

"After cooling the reactor to 120°C, 155 lbs (70.5 kg) of 32 weight percent hydrochloric acid was added to the reaction mixture. The reactor was heated to 150 to 160°C, where the vapor pressure of the system was approximately 60 psia. The temperature was maintained near 150°C for 2 hours to complete the hydrolysis. After the hydrolysis is complete, the reactor is cooled to about 100°C and slowly vented through a caustic scrubber."

Alternative Approaches

While the specific synthesis of 2-(Decylthio)ethanamine hydrochloride is documented above, related compounds in this chemical family can be prepared through the reaction of thiirane (ethylene sulfide) with appropriate amines, as demonstrated in the preparation of diethylaminoethanethiol:

"In a closed reactor, thiirane is added and slowly stirred, followed by addition of diethylamine. After heating to 30-40°C, sodium hydroxide solution is added dropwise. The reaction proceeds for 4-5 hours, followed by distillation recovery and reduced-pressure distillation to obtain the final product."

Biological Activities

2-(Decylthio)ethanamine hydrochloride demonstrates significant antimicrobial properties that make it valuable for industrial applications.

Antimicrobial Spectrum

The compound exhibits broad-spectrum activity against:

• Bacteria

• Fungi

• Algae

This wide range of activity makes it particularly useful in environments where multiple types of microbial contamination may occur simultaneously.

Biofilm Control Properties

A significant characteristic of 2-(Decylthio)ethanamine hydrochloride is its ability to control biofilm formation. Biofilms consist of "a matrix of microbial cells (sessile bacteria) entrapped in biopolymer gels with other organic and inorganic molecules" that accumulate on surfaces.

The presence of biofilms can:

• Decrease condenser performance

• Reduce heat exchanger efficiency

• Diminish cooling tower performance

• Create anaerobic environments conducive to sulfate-reducing bacteria

By controlling biofilm formation, 2-(Decylthio)ethanamine hydrochloride helps prevent these operational issues.

Applications in Industrial Systems

The primary application of 2-(Decylthio)ethanamine hydrochloride is in industrial water treatment systems.

Cooling Water Systems

The compound is registered for use in a variety of recirculating cooling water systems where it provides multiple benefits:

• Antimicrobial action against diverse microorganisms

• Prevention of biofilm formation

• Corrosion inhibition properties

These combined effects make it a multifunctional additive that can replace multiple treatment chemicals.

Corrosion Inhibition Properties

Beyond its antimicrobial effects, 2-(Decylthio)ethanamine hydrochloride enhances corrosion inhibition in industrial systems. This is particularly important in the context of microbiologically influenced corrosion (MIC), which occurs when biofilms create localized chemical environments that accelerate corrosion processes.

Laboratory and field evaluations have demonstrated the effectiveness of this compound in reducing corrosion rates in industrial systems.

Toxicological Profile and Environmental Impact

Toxicological Studies

The EPA has conducted several studies to evaluate the safety profile of 2-(Decylthio)ethanamine hydrochloride:

• Acute toxicity tests

• 90-day dermal toxicity study

• Developmental toxicity studies

• Unscheduled DNA synthesis in primary rat cells

These studies contribute to the understanding of the compound's safety profile and inform regulatory decisions.

Hazard Classification

Based on toxicological data, the compound carries the following hazard classifications:

Risk Statement	Description
R38	Irritating to skin
R41	Risk of serious damage to eyes
R48/22	Harmful: danger of serious damage to health by prolonged exposure if swallowed
R50/53	Very toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment

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Environmental Considerations

The compound is classified as very toxic to aquatic life with long-lasting effects, necessitating careful handling and disposal procedures to mitigate environmental harm.

The EPA's preliminary risk assessment (PRA) "concludes no risks of concern for human health, but potential risks of concern for aquatic organisms from environmental releases of treated water from cooling towers".

Regulatory Status

2-(Decylthio)ethanamine hydrochloride is registered for use in various applications, particularly in recirculating cooling water systems. Regulatory bodies including the EPA have evaluated its safety and efficacy for these applications.

The compound is included in several regulatory databases:

• EPA Substance Registry System

• FDA UNII (5330TSQ9UP)

• EWG's Food Scores (1-2)

Ongoing monitoring and toxicity assessments are required as part of its regulatory approval.